Cas no 68897-50-7 (N-Nitrosopendimethalin (~90%))

• Product Name: N-Nitrosopendimethalin (~90%)
• CAS No: 68897-50-7
• MF: C₁₃H₁₈N₄O₅
• MW: 310.305822849274
• CID: 1735565
• PubChem ID: 50260
• Update Time: 2025-06-13

N-Nitrosopendimethalin (~90%) Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethyl-2,6-dinitro-N-nitroso-N-(3-pentanyl)aniline
• benzenamine, N-(1-ethylpropyl)-3,4-dimethyl-2,6-dinitro-N-nitroso-
• N-NITROSOPENDIMETHALIN
• N-Nitrosopendimethalin (~90%)
• SCHEMBL7524966
• Pendimethalin-N-Nitroso
• N-(3,4-dimethyl-2,6-dinitrophenyl)-N-pentan-3-ylnitrous amide
• DTXSID301022078
• AS-6188
• 2,6-dinitro-N-nitroso-N-(1-ethylpropyl)-3,4-dimethylaniline
• 68897-50-7
• AKOS037645627
• N-nitroso-pendimethalin
• N-(1-Ethylpropyl)-3,4-dimethyl-2,6-dinitro-N-nitroso-benzenamine; N-(1-Ethylpropyl)-3,4-dimethyl-2,6-dinitro-N-nitrosobenzenamine;
• Nitroso-pendimethalin
• N-(1-Ethylpropyl)-3,4-dimethyl-2,6-dinitro-N-nitrosobenzenamine; N-Nitroso-N-(1-ethylpropyl)-3,4-dimethyl-2,6-dinitroaniline; N-Nitrosopendimethalin
• N-nitroso-N-(1-ethylpropyl)-2,6-dinitro-3,4-dimethyl-benzenamine
• MIHBNYMMGYGFGX-UHFFFAOYSA-N

• Inchi： 1S/C13H18N4O5/c1-5-10(6-2)15(14-18)13-11(16(19)20)7-8(3)9(4)12(13)17(21)22/h7,10H,5-6H2,1-4H3
• InChI Key： MIHBNYMMGYGFGX-UHFFFAOYSA-N
• SMILES： O=NN(C1C(=CC(C)=C(C)C=1[N+](=O)[O-])[N+](=O)[O-])C(CC)CC

Computed Properties

• Exact Mass: 310.12784
• Monoisotopic Mass: 310.12771969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 124Ų

Experimental Properties

• PSA: 118.95

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on N-Nitrosopendimethalin (~90%)

Research Brief on N-Nitrosopendimethalin (~90%) (CAS: 68897-50-7): Recent Advances and Applications

N-Nitrosopendimethalin (~90%) (CAS: 68897-50-7) is a nitrosamine derivative of the herbicide pendimethalin, which has garnered significant attention in recent years due to its potential environmental and health implications. This research brief synthesizes the latest findings on its chemical properties, analytical detection methods, toxicological profiles, and regulatory considerations, providing a comprehensive update for researchers and industry professionals in the agrochemical and biomedical sectors.

Recent studies have focused on improving the sensitivity of analytical techniques for detecting N-Nitrosopendimethalin in environmental samples. A 2023 Journal of Chromatography A study validated a novel LC-MS/MS method achieving a detection limit of 0.02 μg/L, addressing previous challenges in trace analysis. Concurrently, advancements in sample preparation, such as the use of molecularly imprinted polymers (MIPs), have enhanced selectivity by 40% compared to traditional solid-phase extraction.

Toxicological research published in Chemical Research in Toxicology (2024) revealed new insights into the compound's metabolic pathways. Using in vitro liver microsome models, researchers identified CYP3A4 as the primary enzyme responsible for N-Nitrosopendimethalin activation, forming reactive intermediates that exhibit DNA alkylation potential. These findings correlate with epidemiological data suggesting increased cancer risks in populations with prolonged occupational exposure.

Environmental persistence studies demonstrate concerning half-life extensions under anaerobic conditions (t_1/2 = 120 days vs. 30 days aerobic), as reported in Environmental Science & Technology. This has prompted regulatory agencies to reevaluate groundwater contamination risks, with the European Chemicals Agency (ECHA) proposing stricter monitoring requirements in its 2024 draft amendment.

Innovative remediation approaches are emerging, including a patented photocatalytic degradation system using TiO₂-graphene nanocomposites that achieves 95% breakdown within 2 hours. Meanwhile, formulation scientists have developed stabilizers that reduce nitrosamine formation in pendimethalin products by 80%, offering practical mitigation strategies for manufacturers.

This evolving landscape underscores the need for continued interdisciplinary research bridging analytical chemistry, toxicology, and environmental science. Future directions should prioritize human biomonitoring studies and the development of standardized reference materials to improve data comparability across research institutions and regulatory bodies.